1-[1-(1H-imidazol-2-ylmethyl)-3-piperidinyl]-4-phenylpiperazine

• IUPAC Name: 1-[1-(1H-imidazol-2-ylmethyl)piperidin-3-yl]-4-phenylpiperazine
• InChI: InChI=1S/C19H27N5/c1-2-5-17(6-3-1)23-11-13-24(14-12-23)18-7-4-10-22(15-18)16-19-20-8-9-21-19/h1-3,5-6,8-9,18H,4,7,10-16H2,(H,20,21)
• InChI Key: MRKVDIDEQUBLTG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=NC=CN2)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C19H27N5
• Molecular Weight: 325.5 g/mol

Description

1-[1-(1H-imidazol-2-ylmethyl)-3-piperidinyl]-4-phenylpiperazine is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It is a piperazine derivative that has been synthesized and studied extensively for its pharmacological properties.

Mechanism of Action

The exact mechanism of action of 1-[1-(1H-imidazol-2-ylmethyl)-3-piperidinyl]-4-phenylpiperazine is not fully understood. However, it is believed to act as a modulator of the GABAergic system, which is involved in the regulation of anxiety and other neurological functions.
Biochemical and physiological effects:
Studies have shown that 1-[1-(1H-imidazol-2-ylmethyl)-3-piperidinyl]-4-phenylpiperazine has a number of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models, as well as exhibit anticonvulsant activity. Additionally, it has been shown to have anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[1-(1H-imidazol-2-ylmethyl)-3-piperidinyl]-4-phenylpiperazine in lab experiments is its potential therapeutic applications. However, one limitation is the lack of understanding of its exact mechanism of action, which can make it difficult to interpret experimental results.

Future Directions

There are a number of future directions for research on 1-[1-(1H-imidazol-2-ylmethyl)-3-piperidinyl]-4-phenylpiperazine. One area of interest is its potential as a treatment for anxiety and depression. Additionally, further studies are needed to fully understand its mechanism of action and potential therapeutic applications. Finally, research could focus on developing more efficient synthesis methods for the compound.

Synthesis Methods

The synthesis of 1-[1-(1H-imidazol-2-ylmethyl)-3-piperidinyl]-4-phenylpiperazine involves the reaction of 1-(2-bromoethyl)imidazole with 1-benzyl-3-piperidinone in the presence of a palladium catalyst. The resulting intermediate is then reacted with phenylpiperazine to yield the final product.

Scientific Research Applications

1-[1-(1H-imidazol-2-ylmethyl)-3-piperidinyl]-4-phenylpiperazine has been the subject of numerous scientific studies due to its potential therapeutic applications. It has been investigated for its anti-inflammatory, analgesic, and anticonvulsant properties. Additionally, it has been studied for its potential as a treatment for anxiety and depression.